Cas no 57914-22-4 (Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-dimethyl-)

Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-dimethyl- structure
57914-22-4 structure
Product Name:Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-dimethyl-
CAS No:57914-22-4
MF:C27H33NO3
MW:419.555827856064
CID:343787
PubChem ID:5241994
Update Time:2025-04-19

Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,2',2''-[nitrilotris(methylene)]tris[4,6-dimethyl-
    • 2-[[bis[(2-hydroxy-3,5-dimethylphenyl)methyl]amino]methyl]-4,6-dimethylphenol
    • 57914-22-4
    • DTXSID60412625
    • SCHEMBL3641661
    • tris(2-hydroxy-3,5-dimethylbenzyl)amine
    • Inchi: 1S/C27H33NO3/c1-16-7-19(4)25(29)22(10-16)13-28(14-23-11-17(2)8-20(5)26(23)30)15-24-12-18(3)9-21(6)27(24)31/h7-12,29-31H,13-15H2,1-6H3
    • InChI Key: XYFXPGUEXSGKEL-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(C)=CC=1CN(CC1C=C(C)C=C(C)C=1O)CC1C=C(C)C=C(C)C=1O

Computed Properties

  • Exact Mass: 419.24619
  • Monoisotopic Mass: 419.24604391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 63.9Ų

Experimental Properties

  • PSA: 63.93

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